Cas no 942475-04-9 (4-(2,4-DIFLUORO-PHENYL)-3-OXO-BUTYRIC ACID METHYL ESTER)

• Product Name: 4-(2,4-DIFLUORO-PHENYL)-3-OXO-BUTYRIC ACID METHYL ESTER
• CAS No: 942475-04-9
• MF: C₁₁H₁₀F₂O₃
• MW: 228.192110538483
• CID: 891343
• PubChem ID: 26597804
• Update Time: 2025-04-19

4-(2,4-DIFLUORO-PHENYL)-3-OXO-BUTYRIC ACID METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-DIFLUORO-PHENYL)-3-OXO-BUTYRIC ACID METHYL ESTER
• Methyl 2,4-difluoro-b-oxo-benzenebutanate
• SCHEMBL15778100
• 942475-04-9
• 2,4-difluoro-beta-oxo-benzenebutanoic acid methyl ester
• BYQBOQLUMFTYSC-UHFFFAOYSA-N
• Methyl2,4-difluoro-b-oxo-benzenebutanate
• C78613
• CS-0330125
• methyl 4-(2,4-difluorophenyl)-3-oxobutanoate

• MDL： MFCD08457114
• Inchi： 1S/C11H10F2O3/c1-16-11(15)6-9(14)4-7-2-3-8(12)5-10(7)13/h2-3,5H,4,6H2,1H3
• InChI Key： BYQBOQLUMFTYSC-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CC(CC(=O)OC)=O)F

Computed Properties

• Exact Mass: 228.06000
• Monoisotopic Mass: 228.05980050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 1.63950